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Compound of Interest

Compound Name: UVARIGRANOL B

Cat. No.: B597468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Uvarigranol B is a naturally occurring polyoxygenated cyclohexene isolated from the roots of

Uvaria grandiflora Roxb., a plant belonging to the Annonaceae family.[1][2] This technical guide

provides a comprehensive overview of the known chemical and physical properties of

Uvarigranol B. While research on this specific compound is emerging, this document

summarizes the available data on its characteristics and hints at its potential biological

activities, primarily in the context of anticancer research. The information is intended to serve

as a foundational resource for researchers and professionals in drug discovery and

development.

Chemical and Physical Properties
Uvarigranol B is characterized by a unique and complex molecular structure that contributes

to its bioactivity. The key chemical and physical properties are summarized in the table below,

compiled from various chemical databases.
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Property Value Source

CAS Number 164204-79-9 [3][4][5]

Molecular Formula C₂₃H₂₂O₈ [3][4]

Molecular Weight 426.41 g/mol [3][4]

Boiling Point 608.4 °C [3]

SMILES

CC(=O)OC1C(C=CC(C1(COC(

=O)C2=CC=CC=C2)O)O)OC(

=O)C3=CC=CC=C3

[3]

Storage Temperature 2°C - 8°C [3]

Potential Biological Activity and Mechanism of
Action
Preliminary information suggests that Uvarigranol B is a bioactive compound with potential

applications in oncology. It is believed to exhibit cytotoxic effects, selectively targeting cancer

cells, which makes it a promising candidate for further investigation in the development of

targeted cancer therapies.[3] The primary proposed mechanism of action for Uvarigranol B is

the inhibition of cancer cell proliferation.[3] It is hypothesized that the compound interferes with

specific cellular pathways that are crucial for the growth and survival of cancer cells.[3]

However, at present, detailed studies elucidating the specific signaling pathways affected by

Uvarigranol B are not publicly available. Further research is required to identify the precise

molecular targets and understand the full mechanism of its cytotoxic effects.

Experimental Protocols
Detailed experimental protocols for the synthesis of Uvarigranol B are not widely published.

The compound is primarily obtained through isolation from its natural source, the roots of

Uvaria grandiflora.

General Isolation Workflow
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While a specific, detailed protocol for Uvarigranol B is not available in the public domain, a

general workflow for the isolation of natural products from plant material can be inferred. This

process typically involves the following key steps:

Plant Material (Uvaria grandiflora roots) Extraction (with organic solvents) Fractionation (e.g., column chromatography) Purification (e.g., HPLC)

Characterization (e.g., NMR, MS)

Bioactivity Screening

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and characterization of bioactive compounds

from plant sources.

Note: This is a representative workflow and the specific solvents, chromatographic media, and

techniques would need to be optimized for the isolation of Uvarigranol B.

Current Research Status and Future Directions
The study of Uvarigranol B is still in its nascent stages. While its chemical structure has been

identified and preliminary suggestions of its anticancer potential have been made, there is a

significant need for further research. Future studies should focus on:

Elucidating the Mechanism of Action: Detailed in vitro and in vivo studies are necessary to

identify the specific molecular targets and signaling pathways modulated by Uvarigranol B.

Quantitative Biological Data: There is a lack of publicly available quantitative data, such as

IC50 values against a panel of cancer cell lines.

Synthesis and Analogs: The development of a synthetic route to Uvarigranol B would

facilitate its further study and allow for the creation of analogs with potentially improved

efficacy and pharmacokinetic properties.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/product/b597468?utm_src=pdf-body-img
https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Uvarigranol B is a promising natural product with potential for development as an anticancer

agent. This technical guide has summarized the currently available information on its chemical

properties and potential biological activity. It is clear that further in-depth research is warranted

to fully understand its therapeutic potential and mechanism of action, paving the way for its

potential application in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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